Acid-PEG3-PFP ester

• IUPAC Name: 3-[2-[2-[3-oxo-3-(2,3,4,5,6-pentafluorophenoxy)propoxy]ethoxy]ethoxy]propanoic acid
• InChI: InChI=1S/C16H17F5O7/c17-11-12(18)14(20)16(15(21)13(11)19)28-10(24)2-4-26-6-8-27-7-5-25-3-1-9(22)23/h1-8H2,(H,22,23)
• InChI Key: QFILSUVCEHSYOO-UHFFFAOYSA-N
• Canonical SMILES: C(COCCOCCOCCC(=O)OC1=C(C(=C(C(=C1F)F)F)F)F)C(=O)O
• Molecular Formula: C16H17F5O7
• Molecular Weight: 416.29 g/mol

Description

Acid-PEG3-PFP ester is a PEG-based PROTAC linker. It has a chemical formula of C16H17F5O7 and a molecular weight of 416.3 g/mol. It is commonly used in the synthesis of PROTACs.

Synthesis Analysis

This compound is a PEG-based PROTAC linker that can be used in the synthesis of PROTACs. PEG PFP ester linkers are a type of PEG labeling reagent that reacts with primary and secondary amines. Compared with NHS esters, pentafluorophenyl (PFP) esters are less prone to hydrolysis and therefore have higher reaction efficiency.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a PEG molecular weight of 416.3 g/mol, a functional group of Acid/Pentafluorophenyl (PFP) ester, and a molecular formula of C16H17F5O7.

Chemical Reactions Analysis

The PEG PFP Ester is a class of PEG labeling reagents that react with primary and secondary amines to form amide bonds. The pentafluorophenyl (PFP) ester is less subject to hydrolysis than NHS esters, resulting in more efficient reactions.

Physical And Chemical Properties Analysis

This compound has a chemical formula of C16H17F5O7 and a molecular weight of 416.3. . The physical and chemical properties of esters suggest that they are polar molecules but have no hydrogen atom attached directly to an oxygen atom.

Scientific Research Applications

Polymer Synthesis and Functionalization

• Synthesis of Reactive Telechelic Polymers : Acid-PEG3-PFP ester plays a role in the synthesis of reactive telechelic polymers. These polymers can be functionalized with active esters like PFP, allowing for subsequent reactions with amines. This process facilitates the creation of telechelic polymers with active esters at both ends of the polymer chain, useful in a variety of applications including high molecular weight polymer synthesis (Roth, Wiss, Zentel, & Théato, 2008).

Chemical Sensing and Bioconjugation

• Design of pH Sensitive Polymers : this compound contributes to the design of pH-sensitive polymers. For instance, a polyfluorene derivative, containing PFP esters, demonstrates distinct fluorescent responses to environmental pH changes, indicating its potential as a pH sensor (Xu, An, Yu, & Wang, 2008).
• Bioconjugation Applications : this compound is utilized in synthesizing polymers for bioconjugation applications. For example, PFP acrylate brush platforms modified with PEG have shown effectiveness in antibody immobilization for protein purification, highlighting its utility in biotechnological applications (Son, Ku, Kim, Li, & Char, 2018).

Material Science and Engineering

• Development of Novel Materials : this compound is integral in developing novel materials with specific properties. For instance, it is used in the synthesis of shear thickening fluids, which enhance the impact resistance of certain fabrics (Ghosh, Majumdar, & Butola, 2020). Additionally, it is involved in the creation of water-swellable cross-linked PEG phosphoester polymers, which have potential in drug delivery systems (Liu, Wang, Bao, Li, Cao, Dai, & Zhu, 2011).

Analytical Chemistry

• Enhancing Analytical Techniques : In analytical chemistry, this compound aids in the discrimination of certain amino acids, improving the accuracy and efficacy of gas chromatography-mass spectrometry methods (Baskal, Bollenbach, & Tsikas, 2021).

Mechanism of Action

Target of Action

The primary target of Acid-PEG3-PFP ester is the E3 ubiquitin ligase and the target protein . The compound is a PEG-based PROTAC linker that joins these two essential ligands, crucial for forming PROTAC molecules .

Mode of Action

This compound operates by exploiting the intracellular ubiquitin-proteasome system to selectively degrade target proteins . The compound contains two different ligands connected by a linker; one is a ligand for an E3 ubiquitin ligase and the other is for the target protein .

Biochemical Pathways

The biochemical pathway primarily affected by this compound is the ubiquitin-proteasome system . This system is responsible for protein degradation within cells. By selectively targeting proteins for degradation, this compound can influence various cellular processes.

Pharmacokinetics

These PROTACs are designed to have favorable pharmacokinetic properties, including improved bioavailability .

Result of Action

The primary result of this compound’s action is the selective degradation of target proteins . By linking a ligand for an E3 ubiquitin ligase with a ligand for a target protein, this compound enables the selective degradation of that target protein .

Action Environment

The action of this compound is influenced by various environmental factors. For instance, the compound’s efficacy and stability can be affected by the pH and temperature of its environment . Furthermore, the compound’s action may also be influenced by the presence of other molecules in its environment, such as competing ligands or inhibitors .

Safety and Hazards

In case of skin contact with Acid-PEG3-PFP ester, it is recommended to immediately wash skin with copious amounts of water for at least 15 minutes while removing contaminated clothing and shoes. If inhaled, remove to fresh air. In case of ingestion, seek medical attention.

Future Directions

Pentafluoropyridine can be utilized to generate acyl fluorides in situ under mild conditions, and that they can subsequently be used to generate a range of esters and thioesters. This methodology offers a simple one-pot synthesis of esters and thioesters directly from parent carboxylic acids.

Biochemical Analysis

Biochemical Properties

Acid-PEG3-PFP ester interacts with various biomolecules in the process of PROTAC formation . It contains a carboxylic acid and a PFP ester end group linked through a linear PEG chain . The carboxylic acid can react with amines to form a stable amide bond, while the PFP ester can also react with amine groups .

Cellular Effects

The primary cellular effect of this compound is its role in the selective degradation of target proteins . This is achieved through the ubiquitin-proteasome system, a major pathway for protein degradation within cells . The this compound, as part of a PROTAC molecule, binds to a target protein and an E3 ubiquitin ligase, leading to the ubiquitination and subsequent degradation of the target protein .

Molecular Mechanism

The molecular mechanism of this compound involves its role as a linker in PROTACs . PROTACs contain two different ligands connected by a linker like this compound . One ligand binds to an E3 ubiquitin ligase, and the other binds to the target protein . This brings the target protein close to the E3 ligase, leading to its ubiquitination and subsequent degradation .

Metabolic Pathways

Given its role in PROTACs, it may be involved in the ubiquitin-proteasome system, a major pathway for protein degradation within cells .